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Introduction

Ammonium copper(ll) sulfate hexahydrate, with the chemical formula
(NHa4)2Cu(S0a4)2:6H20, is a crystalline double salt of ammonium sulfate and copper(ll) sulfate.
[1][2] This compound is a member of the well-studied Tutton's salts, a series of isomorphous
compounds with the general formula M'2(M")(X0a4)2:6H20, where M' is a monovalent cation and
M" is a divalent metal ion.[1][3] It typically presents as blue to blue-green crystals and is soluble
in water.[1][2] Its distinct coloration is characteristic of the hydrated copper(ll) ion. This guide
provides a comprehensive overview of its chemical formula, structure, and synthesis, tailored
for a technical audience.

Chemical Formula and Molar Mass

The chemical formula for ammonium copper(ll) sulfate hexahydrate is
(NH4)2Cu(S04)2-6H20.[1][3][4]

Table 1: Molar Mass and Elemental Composition
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Property Value

Molar Mass 399.84 g/mol [3][5]

Elemental Composition

Copper (Cu) 15.89%
Hydrogen (H) 5.04%
Nitrogen (N) 7.01%
Oxygen (O) 56.02%
Sulfur (S) 16.04%

Crystal Structure and Properties

Ammonium copper(ll) sulfate hexahydrate crystallizes in the monoclinic crystal system with
the space group P21/a.[1][3] This structure is characteristic of Tutton's salts. The crystal lattice
is composed of distinct ionic moieties: ammonium cations (NHas*), sulfate anions (SO42-), and
hexaquacopper(ll) cations ([Cu(H20)s6]2%).[3]

The copper(ll) ion is located at a center of symmetry and is coordinated by six water molecules,
forming a distorted octahedral geometry.[6] This distortion is a manifestation of the Jahn-Teller
effect, which is commonly observed for octahedral copper(ll) complexes. The structure is
further stabilized by a network of hydrogen bonds between the ammonium ions, sulfate ions,
and the coordinated water molecules.

Table 2: Crystallographic Data
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Parameter Value Reference
Crystal System Monoclinic [11[3]
Space Group P2i1/a [1][3]

Unit Cell Parameters

a 9.216 A

b 12.45 A

C 6.24 A

B 106.8°

Z (formula units/cell) 2 [3]

Table 3: Selected Interatomic Distances and Bond Angles
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Bond/Angle Distance (A) / Angle (°)

Copper Coordination

Cu - H20(1) 2.06
Cu - H20(2) 2.19
Cu - H20(3) 2.04
H20(1) - Cu - H20(2) 90° 10'
H20(1) - Cu - H20(3) 91° 30'
H20(2) - Cu - H20(3) 89° 50'

Sulfate Group

S-0(1) 1.44
S-0(2) 1.52
S-0(@3) 1.50
S-0(4) 1.49
o(1) - S-0(2) 110° 20'
0(1) - S-0(3) 107° 30"
O(1) - S - 0(4) 109° 40
0(2) -S-0(3) 107°
0(2) - S - 0(4) 109°
0(3) - S-0(4) 108° 10"

Data sourced from Webb, Kay, and Grimes (1965).[6]

Experimental Protocols: Synthesis of Ammonium
Copper(ll) Sulfate Hexahydrate
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The synthesis of ammonium copper(ll) sulfate hexahydrate is a common undergraduate
laboratory experiment that can be adapted for research purposes. The general principle
involves the crystallization of the double salt from a stoichiometric aqueous solution of
copper(ll) sulfate and ammonium sulfate.

Materials and Reagents
o Copper(ll) sulfate pentahydrate (CuSOa4-5H20)

o Ammonium sulfate ((NH4)2S0a)
o Distilled or deionized water

e 6 N Sulfuric acid (optional, to prevent hydrolysis)

General Procedure

 Dissolution of Salts: Accurately weigh stoichiometric amounts of copper(ll) sulfate
pentahydrate and ammonium sulfate. For example, dissolve 50 g of pulverized copper(Il)
sulfate pentahydrate and 27 g of ammonium sulfate in 250 ml of warm distilled water.[7] A
few drops of dilute sulfuric acid can be added to prevent the precipitation of basic copper
salts.[7] The solution should be heated gently to ensure complete dissolution, but boiling
should be avoided.[7]

« Filtration: If the solution is not perfectly clear, it should be filtered while hot to remove any
insoluble impurities.

o Crystallization: The hot, clear solution is then allowed to cool slowly to room temperature.
Covering the container with a watch glass or perforated paraffin film will slow down the
evaporation rate and promote the growth of larger, well-formed crystals. The crystallization
process can be initiated by adding a seed crystal.[7]

« |solation and Drying of Crystals: After a satisfactory yield of crystals has formed, they are
separated from the mother liquor by filtration, for instance, using a Buchner funnel. The
crystals are then washed with a small amount of cold distilled water to remove any adhering
impurities.[7] The harvested crystals should be dried at room temperature, for example, by
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pressing them between sheets of filter paper.[8] It is important to note that the double salt
can effloresce, so the dried crystals should be stored in a tightly sealed container.[7]

Logical Relationship of lons in the Crystal Lattice

The following diagram illustrates the ionic components and their coordination within the crystal
structure of ammonium copper(ll) sulfate hexahydrate.
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Caption: lonic components of ammonium copper(ll) sulfate hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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